3-Chloro-4-methoxy-1,2,5-thiadiazole
Overview
Description
3-Chloro-4-methoxy-1,2,5-thiadiazole is a chemical compound with the molecular formula C3H3ClN2OS and a molecular weight of 150.59 . It is used in neurology research and is associated with various areas such as pain and inflammation, neurotransmission, Alzheimer’s, memory, learning and cognition, Parkinson’s, schizophrenia, and addiction .
Molecular Structure Analysis
The molecular structure of 3-Chloro-4-methoxy-1,2,5-thiadiazole is defined by its molecular formula C3H3ClN2OS . The influence of substituents on the compound’s activity has been studied, revealing that the nature of the substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity .Chemical Reactions Analysis
The structure-activity relationship (SAR) of the 1,3,4-thiadiazole scaffold suggests that methoxy group substitution decreases the antimicrobial activity while electron-withdrawing group increases the activity .Scientific Research Applications
Anticancer Activity : 3,5-bis(indolyl)-1,2,4-thiadiazoles, a derivative, have shown potent in-vitro anticancer activity against human cancer cell lines (Kumar et al., 2011).
Chemical Reactions and Transformations : 4-carbethoxy-5-chloro-1,2,3-thiadiazole reacts with sodium azide to form ethyl -thiatriazolyldiazoacetate, indicating a new rearrangement mechanism (L'abbé et al., 1982). Additionally, 3,5-Dichloro-1,2,4-thiadiazole can be used to produce 3,5-diaryl-1,2,4-thiadiazoles under Suzuki-Miyaura coupling conditions (Farahat & Boykin, 2012).
Antimicrobial Activity : Certain derivatives of 3-Chloro-4-methoxy-1,2,5-thiadiazole have demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria (Murthy & Shashikanth, 2012); (Noolvi et al., 2016).
Corrosion Inhibition : A novel 1,3,4-thiadiazole derivative has been found effective in protecting mild steel in acidic environments, demonstrating a high degree of corrosion inhibition (Attou et al., 2020).
Molecular Structure Studies : Studies on the molecular structure and electronic properties of 3-Chloro-4-fluoro-1,2,5-thiadiazole have been conducted to understand its neutral ground-state geometry and ionization potentials (Pacsai et al., 2012).
Antioxidant Properties : Certain 1,3,4-thiadiazole derivatives exhibit effective antioxidant properties, potentially useful in pharmaceutical applications (Gür et al., 2017).
Safety And Hazards
properties
IUPAC Name |
3-chloro-4-methoxy-1,2,5-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3ClN2OS/c1-7-3-2(4)5-8-6-3/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNLDYFHPRJMKLQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NSN=C1Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50592586 | |
Record name | 3-Chloro-4-methoxy-1,2,5-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50592586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-methoxy-1,2,5-thiadiazole | |
CAS RN |
5728-16-5 | |
Record name | 3-Chloro-4-methoxy-1,2,5-thiadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50592586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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